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Compound of Interest

Compound Name: 3-Methyl-2-sulfanylbutanoic acid

CAS No.: 138619-81-5

Cat. No.: B1282515

Get Quote

Abstract
This technical guide provides a comprehensive overview of 2-Mercapto-3-methylbutanoic acid,

a chiral organosulfur compound. The guide will cover its nomenclature, physicochemical

properties, a proposed synthetic pathway, and potential applications in the fields of chemical

synthesis and drug discovery. Due to the limited availability of direct experimental data for this

specific molecule, this guide will also draw upon established principles of organic chemistry and

data from structurally related compounds to provide a scientifically grounded perspective for

researchers, scientists, and drug development professionals.

Nomenclature and Chemical Identity
The nomenclature of a chemical entity is critical for unambiguous identification in research and

development. The compound with the chemical structure featuring a thiol group at the second

position and a methyl group at the third position of a butanoic acid backbone is systematically

named according to IUPAC rules.

IUPAC Name: 2-Mercapto-3-methylbutanoic acid
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Synonyms:

2-Sulfanyl-3-methylbutanoic acid

α-Mercapto-isovaleric acid

Chemical Structure:

Figure 1: 2D Chemical Structure of 2-Mercapto-3-methylbutanoic acid.

Physicochemical Properties
Precise experimental data for 2-Mercapto-3-methylbutanoic acid is not extensively documented

in publicly available literature. However, its physicochemical properties can be predicted using

computational models. These predicted values provide a useful starting point for experimental

design and evaluation.

Property Predicted Value

Molecular Formula C₅H₁₀O₂S

Molecular Weight 134.20 g/mol

XLogP3 1.3

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 2

Exact Mass 134.04015073 Da

Topological Polar Surface Area 63.5 Å²

Heavy Atom Count 8

Complexity 114

Data predicted by computational models and sourced from chemical databases.
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Synthesis of 2-Mercapto-3-methylbutanoic Acid
While a specific, optimized synthesis for 2-Mercapto-3-methylbutanoic acid is not widely

published, a plausible and efficient synthetic route can be designed based on well-established

organic chemistry reactions. A common and effective method for the synthesis of α-mercapto

carboxylic acids is through the nucleophilic substitution of an α-halo carboxylic acid with a

sulfur nucleophile.

A proposed enantioselective synthesis of (S)-2-Mercapto-3-methylbutanoic acid is outlined

below. This approach starts from the readily available chiral building block, (S)-2-Chloro-3-

methylbutanoic acid, which can be synthesized from D-valine.

Proposed Synthetic Workflow

Synthesis of (S)-2-Mercapto-3-methylbutanoic acid

D-Valine

(S)-2-Chloro-3-methylbutanoic acid

  Diazotization followed by
  nucleophilic substitution with Cl⁻

(S)-2-Thioacetyl-3-methylbutanoic acid

  Nucleophilic substitution
  with potassium thioacetate

(S)-2-Mercapto-3-methylbutanoic acid

  Hydrolysis
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Figure 2: Proposed synthetic workflow for (S)-2-Mercapto-3-methylbutanoic acid.

Detailed Experimental Protocol (Proposed)
Step 1: Synthesis of (S)-2-Chloro-3-methylbutanoic acid from D-Valine

This step involves the diazotization of the amino group of D-valine, followed by nucleophilic

substitution with a chloride ion. This is a standard method for the stereospecific conversion of

α-amino acids to α-halo acids.[1]

Dissolution: Dissolve D-valine in a strong mineral acid, such as hydrochloric acid, under

cooling.

Diazotization: Add a solution of sodium nitrite dropwise to the cooled solution of D-valine.

The temperature should be strictly maintained between 0 and 5 °C to ensure the stability of

the intermediate diazonium salt.

Nucleophilic Substitution: The diazonium group is an excellent leaving group (N₂ gas) and is

displaced by the chloride ion from the hydrochloric acid.

Extraction and Purification: Upon completion of the reaction, the product, (S)-2-chloro-3-

methylbutanoic acid, can be extracted from the aqueous solution using an appropriate

organic solvent (e.g., diethyl ether or dichloromethane). The organic layer is then dried and

the solvent removed under reduced pressure. Further purification can be achieved by

distillation or chromatography.

Step 2: Synthesis of (S)-2-Thioacetyl-3-methylbutanoic acid

This step involves the nucleophilic substitution of the chloride in (S)-2-chloro-3-methylbutanoic

acid with a thioacetate anion.

Reaction Setup: In a round-bottom flask, dissolve (S)-2-chloro-3-methylbutanoic acid in a

suitable polar aprotic solvent, such as dimethylformamide (DMF).

Addition of Thioacetate: Add potassium thioacetate to the solution. The reaction mixture is

then stirred, possibly with gentle heating, to drive the reaction to completion.
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Workup: After the reaction is complete (monitored by TLC), the mixture is diluted with water

and extracted with an organic solvent. The organic extracts are washed, dried, and

concentrated to yield the crude (S)-2-thioacetyl-3-methylbutanoic acid.

Step 3: Hydrolysis to (S)-2-Mercapto-3-methylbutanoic acid

The final step is the hydrolysis of the thioester to the desired thiol.

Hydrolysis: The crude (S)-2-thioacetyl-3-methylbutanoic acid is dissolved in a mixture of an

alcohol (e.g., methanol) and water. An acid or base catalyst (e.g., HCl or NaOH) is added,

and the mixture is refluxed.

Purification: After hydrolysis, the reaction mixture is acidified (if a base was used for

hydrolysis) and extracted with an organic solvent. The solvent is removed, and the final

product, (S)-2-Mercapto-3-methylbutanoic acid, can be purified by distillation under reduced

pressure or by chromatography.

Potential Applications in Research and Drug
Development
While specific applications of 2-Mercapto-3-methylbutanoic acid are not widely reported, its

structural motifs—a chiral center, a carboxylic acid, and a thiol group—suggest several

potential areas of utility for researchers and drug development professionals.

Chiral Building Block in Asymmetric Synthesis
The presence of a stereocenter at the α-position makes 2-Mercapto-3-methylbutanoic acid a

valuable chiral building block. Enantiomerically pure forms of this compound can be used in the

synthesis of complex molecules where stereochemistry is crucial for biological activity.

Precursor for Biologically Active Molecules
Thiol-containing molecules often exhibit interesting biological activities. The thiol group can act

as a nucleophile, a reducing agent, or a ligand for metal ions in biological systems. Derivatives

of 2-Mercapto-3-methylbutanoic acid could be synthesized and screened for various

pharmacological activities. For instance, many enzyme inhibitors contain a thiol group that can

interact with the active site of the enzyme.
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Role in the Synthesis of Peptidomimetics and Protease
Inhibitors
The structural similarity of α-mercapto carboxylic acids to α-amino acids makes them

interesting candidates for incorporation into peptidomimetics. The thiol group can replace the

amino group, leading to modified peptides with altered conformational properties and

resistance to enzymatic degradation. Furthermore, the thiol group is a key feature in many

protease inhibitors, where it can coordinate to the metal ion in the active site of

metalloproteases.

Conclusion
2-Mercapto-3-methylbutanoic acid is a chiral organosulfur compound with significant potential

as a building block in organic synthesis and for the development of novel bioactive molecules.

While direct experimental data for this compound is limited, this guide provides a solid

foundation based on its nomenclature, predicted physicochemical properties, and a plausible

synthetic route. The unique combination of a carboxylic acid, a thiol group, and a chiral center

makes it a compelling target for further investigation by researchers in both academia and the

pharmaceutical industry. The exploration of its derivatives could lead to the discovery of new

therapeutic agents and tools for chemical biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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